Cas no 1804845-71-3 (4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride
• CAS No: 1804845-71-3
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4963517
• Update Time: 2025-05-22

4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-7-1-2-8(15(10,13)14)6(4-12)5(7)3-11/h1-2,12H,4H2
• InChI Key： FGQZQWGBNVDQIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(CO)C=1C#N)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 308.88620 g/mol
• Monoisotopic Mass: 308.88620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5
• Molecular Weight: 310.55

Additional information on 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride

Comprehensive Overview of 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804845-71-3)

4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804845-71-3) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique bromine, hydroxymethyl, and cyano functional groups, serves as a versatile intermediate for the development of advanced chemical entities. Its molecular structure, featuring a sulfonyl chloride moiety, makes it particularly valuable for nucleophilic substitution reactions, enabling the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, the demand for 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride has surged due to its applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small molecule inhibitors and bioconjugation reagents. The compound's ability to introduce sulfonyl groups into target molecules aligns with the growing trend of click chemistry and covalent drug design, which are hot topics in modern medicinal chemistry. Additionally, its cyanobenzenesulfonyl backbone is being investigated for its role in developing fluorescent probes and photoaffinity labels.

The synthesis of 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride involves multi-step organic transformations, often starting from commercially available bromobenzene derivatives. Key steps include electrophilic aromatic substitution, hydroxymethylation, and sulfonation, followed by chlorination to yield the final product. The compound's purity and stability are critical for its performance in downstream applications, making advanced analytical techniques like HPLC and NMR spectroscopy essential for quality control.

From an industrial perspective, 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride is often sought after by manufacturers of high-performance polymers and specialty chemicals. Its incorporation into polymer matrices can enhance thermal stability and mechanical properties, addressing the rising demand for sustainable materials in sectors such as electronics and automotive engineering. Furthermore, its role in peptide modification and protein engineering has made it a subject of interest in biotechnology, where precision and reactivity are paramount.

Environmental and safety considerations are also paramount when handling 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. Researchers and manufacturers are increasingly adopting green chemistry principles to minimize waste and improve the sustainability of its production processes.

In summary, 4-Bromo-2-hydroxymethyl-3-cyanobenzenesulfonyl chloride (CAS No. 1804845-71-3) represents a critical tool in modern chemical research and industrial applications. Its unique structural features and reactivity profile make it indispensable for innovations in drug development, material science, and biotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.